(+)-Rhoeadine
(+)-Rhoeadine
Rhoeadine is an alkaloid.
Brand Name:
Vulcanchem
CAS No.:
2718-25-4
VCID:
VC0192271
InChI:
InChI=1S/C21H21NO6/c1-22-6-5-11-7-15-16(26-9-25-15)8-13(11)19-18(22)12-3-4-14-20(27-10-24-14)17(12)21(23-2)28-19/h3-4,7-8,18-19,21H,5-6,9-10H2,1-2H3/t18-,19-,21+/m1/s1
SMILES:
Molecular Formula:
C21H21NO6
Molecular Weight:
383.4 g/mol
(+)-Rhoeadine
CAS No.: 2718-25-4
Natural Products
VCID: VC0192271
Molecular Formula: C21H21NO6
Molecular Weight: 383.4 g/mol
| CAS No. | 2718-25-4 |
|---|---|
| Product Name | (+)-Rhoeadine |
| Molecular Formula | C21H21NO6 |
| Molecular Weight | 383.4 g/mol |
| IUPAC Name | (1R,14R,24S)-24-methoxy-13-methyl-5,7,19,21,25-pentaoxa-13-azahexacyclo[12.11.0.02,10.04,8.015,23.018,22]pentacosa-2,4(8),9,15(23),16,18(22)-hexaene |
| Standard InChI | InChI=1S/C21H21NO6/c1-22-6-5-11-7-15-16(26-9-25-15)8-13(11)19-18(22)12-3-4-14-20(27-10-24-14)17(12)21(23-2)28-19/h3-4,7-8,18-19,21H,5-6,9-10H2,1-2H3/t18-,19-,21+/m1/s1 |
| Standard InChIKey | XRBIHOLQAKITPP-SBHAEUEKSA-N |
| Isomeric SMILES | CN1CCC2=CC3=C(C=C2[C@@H]4[C@H]1C5=C([C@H](O4)OC)C6=C(C=C5)OCO6)OCO3 |
| Canonical SMILES | CN1CCC2=CC3=C(C=C2C4C1C5=C(C(O4)OC)C6=C(C=C5)OCO6)OCO3 |
| Description | Rhoeadine is an alkaloid. |
| Synonyms | (5bR,13bR,15S)-5b,6,7,8,13b,15-Hexahydro-15-methoxy-6-methyl-[1,3]dioxolo[4,5-h]-1,3-dioxolo[7,8][2]benzopyrano[3,4-a][3]benzazepine; (8b)-8-Methoxy-16-methyl- 2,3:10,11-bis[methylenebis(oxy)]rheadan |
| Reference | Sariyar, G., et al., J. Nat. Prod., 44, 239 (1981) Kalav, Y., et al., Planta Med., 55, 488 (1989) |
| PubChem Compound | 197775 |
| Last Modified | Nov 11 2021 |
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